Cas no 595557-04-3 (1-Heptene, 1-(ethenylsulfonyl)-, (1E)-)

• Product name: 1-Heptene, 1-(ethenylsulfonyl)-, (1E)-
• CAS No: 595557-04-3
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 338291
• PubChem ID: 71442855

1-Heptene, 1-(ethenylsulfonyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene, 1-(ethenylsulfonyl)-, (1E)-
• 1-ethenylsulfonylhept-1-ene
• 1-(Ethenesulfonyl)hept-1-ene
• DTXSID00851711
• 595557-04-3

• Inchi： InChI=1S/C9H16O2S/c1-3-5-6-7-8-9-12(10,11)4-2/h4,8-9H,2-3,5-7H2,1H3/b9-8+
• InChI Key： MQXKRJXYKDEXTI-CMDGGOBGSA-N
• SMILES： CCCCC/C=C/S(C=C)(=O)=O

Computed Properties

• Exact Mass: 188.08718
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14